![molecular formula C24H15ClN2O2 B3736109 2-(4'-amino-4-biphenylyl)-6-chloro-1H-benzo[de]isoquinoline-1,3(2H)-dione](/img/structure/B3736109.png)
2-(4'-amino-4-biphenylyl)-6-chloro-1H-benzo[de]isoquinoline-1,3(2H)-dione
Description
This compound is a derivative of isoquinoline, a heterocyclic aromatic organic compound. Isoquinolines are an important class of natural alkaloids that demonstrate a wide range of biological activities .
Synthesis Analysis
Isoquinoline derivatives have been synthesized through various methods over the years. Some of these methods include the Gabriel-Colman rearrangement, the Pictet-Spengler synthesis, and the Pomeranz-Fritsch reaction .Molecular Structure Analysis
The molecular structure of this compound suggests that it contains an isoquinoline core, which is a nitrogen-containing heterocyclic compound .Chemical Reactions Analysis
Isoquinoline derivatives can undergo a variety of chemical reactions. For example, an unexpected in situ oxidation by air followed by a cascade process allowed access to a series of isoquinoline-1,3,4(2H)-triones .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For a similar compound, Thiazole, 2-amino-4-(4-biphenylyl)-, the molecular weight is 252.334 .Future Directions
Properties
IUPAC Name |
2-[4-(4-aminophenyl)phenyl]-6-chlorobenzo[de]isoquinoline-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H15ClN2O2/c25-21-13-12-20-22-18(21)2-1-3-19(22)23(28)27(24(20)29)17-10-6-15(7-11-17)14-4-8-16(26)9-5-14/h1-13H,26H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COTJAYMPEFEVQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)C4=CC=C(C=C4)C5=CC=C(C=C5)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H15ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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